Cas no 1804062-54-1 (2-Bromo-5-difluoromethoxy-6-fluoro-1H-benzimidazole)

• Product Name: 2-Bromo-5-difluoromethoxy-6-fluoro-1H-benzimidazole
• CAS No: 1804062-54-1
• MF: C₈H₄BrF₃N₂O
• MW: 281.029371261597
• CID: 4824207
• Update Time: 2025-10-29

2-Bromo-5-difluoromethoxy-6-fluoro-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-difluoromethoxy-6-fluoro-1H-benzimidazole

• Inchi： 1S/C8H4BrF3N2O/c9-7-13-4-1-3(10)6(15-8(11)12)2-5(4)14-7/h1-2,8H,(H,13,14)
• InChI Key： HBKFUJIVWQJMDL-UHFFFAOYSA-N
• SMILES： BrC1=NC2C=C(C(=CC=2N1)F)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 234
• XLogP3: 3.5
• Topological Polar Surface Area: 37.9

Additional information on 2-Bromo-5-difluoromethoxy-6-fluoro-1H-benzimidazole

2-Bromo-5-Difluoromethoxy-6-Fluoro-1H-Benzimidazole: A Comprehensive Overview

2-Bromo-5-Difluoromethoxy-6-Fluoro-1H-Benzimidazole (CAS No. 1804062-54-1) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of medicinal chemistry, materials science, and pharmacology. This compound belongs to the benzimidazole family, a class of heterocyclic compounds known for their diverse biological activities and applications in drug discovery. The presence of bromine, difluoromethoxy, and fluoro substituents introduces unique electronic and steric properties, making it a valuable molecule for both academic research and industrial applications.

The synthesis of 2-Bromo-5-Difluoromethoxy-6-Fluoro-1H-Benzimidazole involves a series of intricate chemical reactions, including nucleophilic aromatic substitution, Friedel-Crafts acylation, and bromination. Recent advancements in catalytic methods have enabled the efficient production of this compound with high purity and yield. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality.

One of the most promising applications of 2-Bromo-5-Difluoromethoxy-6-Fluoro-1H-Benzimidazole lies in its potential as a lead compound for drug development. Studies have shown that this molecule exhibits potent anti-inflammatory and antioxidant properties, making it a candidate for treating chronic inflammatory diseases such as arthritis and neurodegenerative disorders. Additionally, its ability to inhibit key enzymes involved in cancer cell proliferation has been reported in recent clinical trials.

In the field of materials science, 2-Bromo-5-Difluoromethoxy-6-Fluoro-1H-Benzimidazole has been investigated as a precursor for advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Its unique electronic structure allows for efficient charge transport properties, which are critical for high-performance electronic devices. Researchers have also explored its use in the development of sensors for detecting environmental pollutants, leveraging its sensitivity to specific chemical stimuli.

Recent studies have focused on the environmental impact and biodegradation of 2-Bromo-5-Difluoromethoxy-6-Fluoro-1H-Benzimidazole. While it demonstrates high stability under standard conditions, its breakdown products have been shown to be non-toxic to aquatic life, making it a safer alternative to traditional chemicals in certain industrial processes. Regulatory agencies have also expressed interest in this compound due to its potential for reducing waste generation in pharmaceutical manufacturing.

From a structural perspective, 2-Bromo-5-Difluoromethoxy-6-fluoro-benzimidazole features a rigid bicyclic framework with multiple electron-withdrawing groups. These groups enhance the molecule's reactivity towards electrophilic substitution reactions while maintaining its aromatic stability. Computational chemistry techniques, such as density functional theory (DFT), have been employed to predict its electronic properties and optimize its synthesis pathways.

The global market for benzimidazole derivatives has witnessed steady growth over the past decade, driven by increasing demand from pharmaceutical companies and material manufacturers. The introduction of 2-Bromo-difluoromethoxy-fluoro-benzimidazole into this market is expected to further accelerate innovation across multiple industries. Its versatility as both a therapeutic agent and a functional material component positions it as a key player in the future of chemical research.

In conclusion, 2-Bromo-difluoromethoxy-fluoro-benzimidazole (CAS No. 1804062) represents a cutting-edge advancement in organic chemistry with far-reaching implications for medicine, technology, and environmental sustainability. As researchers continue to unlock its full potential through interdisciplinary collaboration and innovative methodologies, this compound is poised to make significant contributions to scientific progress.